1-chloro-4-[(1,1,2,3,3,3-hexafluoropropyl)sulfonyl]benzene

• IUPAC Name: 1-chloro-4-(1,1,2,3,3,3-hexafluoropropylsulfonyl)benzene
• InChI: InChI=1S/C9H5ClF6O2S/c10-5-1-3-6(4-2-5)19(17,18)9(15,16)7(11)8(12,13)14/h1-4,7H
• InChI Key: GLEPXTGCHQRPDD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1S(=O)(=O)C(C(C(F)(F)F)F)(F)F)Cl
• Molecular Formula: C9H5ClF6O2S
• Molecular Weight: 326.64 g/mol

Description

1-chloro-4-[(1,1,2,3,3,3-hexafluoropropyl)sulfonyl]benzene is a chemical compound that is widely used in scientific research. It is also known as CF3SO2C6H4Cl and has a molecular weight of 300.63 g/mol. This compound is a member of the sulfonic acid ester family and is used as a reagent in various chemical reactions.

Mechanism of Action

The mechanism of action of 1-chloro-4-[(1,1,2,3,3,3-hexafluoropropyl)sulfonyl]benzene is not well understood. However, it is believed to act as a sulfonating agent, which means that it can add a sulfonic acid group to other organic compounds. This can change the properties of the compound, making it more water-soluble or more reactive.
Biochemical and physiological effects:
There is limited information available on the biochemical and physiological effects of 1-chloro-4-[(1,1,2,3,3,3-hexafluoropropyl)sulfonyl]benzene. However, it is known to be toxic and should be handled with care. It can cause skin irritation and respiratory problems if inhaled.

Advantages and Limitations for Lab Experiments

One advantage of using 1-chloro-4-[(1,1,2,3,3,3-hexafluoropropyl)sulfonyl]benzene in lab experiments is that it is a highly reactive compound. This means that it can be used to synthesize a wide range of other organic compounds. However, one limitation is that it is toxic and can be difficult to handle safely.

Future Directions

There are many future directions for research involving 1-chloro-4-[(1,1,2,3,3,3-hexafluoropropyl)sulfonyl]benzene. One possible direction is to investigate its use in the synthesis of new pharmaceuticals. Another direction is to explore its potential as a reagent in the synthesis of new materials, such as polymers and nanomaterials. Additionally, more research is needed to understand the mechanism of action and potential toxic effects of this compound.

Synthesis Methods

The synthesis of 1-chloro-4-[(1,1,2,3,3,3-hexafluoropropyl)sulfonyl]benzene involves the reaction of 1-chloro-4-nitrobenzene with hexafluoropropylene oxide in the presence of potassium carbonate. The resulting nitro compound is then reduced to the amine using hydrogen gas and palladium on carbon. Finally, the amine is sulfonated using sulfur trioxide and oleum to yield the desired product.

Scientific Research Applications

1-chloro-4-[(1,1,2,3,3,3-hexafluoropropyl)sulfonyl]benzene is widely used in scientific research as a reagent in various chemical reactions. It is used in the synthesis of sulfonamides, which are important pharmaceuticals. It is also used in the synthesis of other organic compounds, such as dyes, pigments, and polymers.